Cas no 1380679-97-9 (5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate)

• Product Name: 5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate
• CAS No: 1380679-97-9
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• MDL: MFCD22393526
• CID: 2093448
• PubChem ID: 91800314
• Update Time: 2025-06-14

5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate
• AMOT0437
• AM86016
• AK167548
• 5H-Imidazo[4,5-c]pyridine-4,5-dicarboxylic acid, 3,4,6,7-tetrahydro-3-methyl-, 5-(1,1-dimethylethyl) 4-ethyl ester
• CS-0196726
• SY122000
• 5-tert-butyl4-ethyl3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate
• N10708
• DB-155591
• Ethyl 5-Boc-3-methyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-4-carboxylate
• AKOS025287333
• 5-O-tert-butyl 4-O-ethyl 3-methyl-6,7-dihydro-4H-imidazo[4,5-c]pyridine-4,5-dicarboxylate
• DS-9532
• 5-tert-butyl 4-ethyl 3-methyl-4H,6H,7H-imidazo[4,5-c]pyridine-4,5-dicarboxylate
• 1380679-97-9
• MFCD22393526
• 5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate

• MDL： MFCD22393526
• Inchi： 1S/C15H23N3O4/c1-6-21-13(19)12-11-10(16-9-17(11)5)7-8-18(12)14(20)22-15(2,3)4/h9,12H,6-8H2,1-5H3
• InChI Key： PUFOAZLZNZRRPN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2=C(C1C(=O)OCC)N(C)C=N2)=O

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7
• XLogP3: 1.3

Additional information on 5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate

Comprehensive Overview of 5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate (CAS No. 1380679-97-9)

The compound 5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate (CAS No. 1380679-97-9) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[4,5-c]pyridine core, has garnered attention for its versatility in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. Researchers are increasingly exploring its applications in targeted therapies, aligning with the growing demand for precision medicine and personalized healthcare solutions.

One of the key reasons for the rising interest in 5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate is its role as a building block in medicinal chemistry. The compound's dicarboxylate functionality and tert-butyl group enhance its stability and reactivity, making it a valuable intermediate for synthesizing more complex molecules. Recent studies have highlighted its potential in modulating enzymatic activity, which is crucial for addressing diseases like cancer and inflammatory disorders. This aligns with the current trend of exploring novel small-molecule inhibitors to overcome drug resistance.

From a synthetic chemistry perspective, the imidazo[4,5-c]pyridine scaffold of CAS No. 1380679-97-9 offers remarkable flexibility. Its 6,7-dihydro-3H configuration allows for selective functionalization, enabling researchers to tailor its properties for specific applications. This adaptability is particularly relevant in the context of green chemistry, where efficiency and sustainability are paramount. Innovations in catalytic methods and solvent-free reactions have further amplified the compound's utility, addressing the industry's shift toward environmentally friendly practices.

The agrochemical sector has also shown interest in 5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate, given its potential as a precursor for crop protection agents. With global concerns about food security and sustainable agriculture, the demand for novel pesticide intermediates is on the rise. This compound's ability to interact with biological targets in pests while minimizing environmental impact positions it as a promising candidate for next-generation agrochemicals.

Analytical characterization of CAS No. 1380679-97-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for reproducibility in research. The availability of high-quality reference standards has facilitated its adoption in high-throughput screening (HTS) campaigns, accelerating the discovery of new therapeutic leads.

In conclusion, 5-Tert-butyl 4-ethyl 3-methyl-6,7-dihydro-3H-imidazo[4,5-c]pyridine-4,5(4H)-dicarboxylate represents a cutting-edge tool for researchers across multiple disciplines. Its applications in drug development, agrochemical innovation, and green chemistry underscore its importance in modern science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.